8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

• IUPAC Name: 2-[(3-methylsulfanylphenyl)methyl]-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazin-9-one
• InChI: InChI=1S/C15H21N3OS/c1-20-13-4-2-3-12(9-13)10-17-7-8-18-6-5-16-15(19)14(18)11-17/h2-4,9,14H,5-8,10-11H2,1H3,(H,16,19)
• InChI Key: APJSQNSUYFMRGC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)CN2CCN3CCNC(=O)C3C2
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is a chemical compound that has drawn attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is not fully understood. However, studies have shown that it may work by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. It may also inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that 8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. It has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one in lab experiments is its potential to be used as a therapeutic agent. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research related to 8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one. These include investigating its potential use in the treatment of neurological disorders, exploring its anti-microbial properties, and studying its mechanism of action in more detail. Other future directions include investigating its potential use in drug delivery systems and exploring its potential as a therapeutic agent for other diseases such as diabetes and cardiovascular disease.
Conclusion:
In conclusion, 8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Scientific Research Applications

8-[3-(methylthio)benzyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.